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Compound of Interest

Compound Name: Petroselinyl methane sulfonate

Cat. No.: B15548868

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Petroselinyl Methane Sulfonate,

a long-chain unsaturated alkyl methanesulfonate. This document details a robust synthesis

protocol, outlines key characterization parameters with comparative data, and discusses

potential biological activities based on the known reactivity of related compounds.

Introduction
Petroselinyl methane sulfonate, systematically named (Z)-6-Octadecen-1-ol,

methanesulfonate, is the methanesulfonic acid ester of petroselinyl alcohol. It belongs to the

class of organic compounds known as alkyl methanesulfonates or mesylates. The structure

consists of an 18-carbon unsaturated alkyl chain derived from petroselinic acid, with a cis

double bond at the 6th position, connected to a methanesulfonate group. The methanesulfonyl

group is an excellent leaving group in nucleophilic substitution reactions, making petroselinyl
methane sulfonate a potentially useful intermediate in organic synthesis for the introduction of

the petroselinyl moiety.
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Chemical Structure:

Common Name: Petroselinyl methane sulfonate

Systematic Name: (Z)-6-Octadecen-1-ol, methanesulfonate

CAS Number: 67373-99-3

Molecular Formula: C₁₉H₃₈O₃S

Molecular Weight: 346.57 g/mol

Synthesis of Petroselinyl Methane Sulfonate
The synthesis of petroselinyl methane sulfonate is achieved through the mesylation of

petroselinyl alcohol. This reaction involves the treatment of the alcohol with methanesulfonyl

chloride in the presence of a tertiary amine base, such as triethylamine, in an aprotic solvent

like dichloromethane. The amine acts as a scavenger for the hydrochloric acid byproduct.

Experimental Protocol
This protocol is a standard procedure for the mesylation of alcohols and is adaptable for

petroselinyl alcohol.

Materials:

Petroselinyl alcohol ((Z)-6-Octadecen-1-ol)

Methanesulfonyl chloride (MsCl)

Triethylamine (TEA)

Dichloromethane (DCM), anhydrous

Deionized water

1 M Hydrochloric acid (HCl), cold

Saturated sodium bicarbonate solution (NaHCO₃), cold
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Saturated sodium chloride solution (Brine), cold

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Standard laboratory glassware

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve petroselinyl

alcohol (1.0 equivalent) in anhydrous dichloromethane (DCM) to make an approximately 0.2

M solution.

Cool the solution to 0 °C in an ice bath.

To the stirred solution, add triethylamine (1.5 equivalents).

Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the reaction mixture,

ensuring the temperature remains at or below 5 °C.

After the addition is complete, continue stirring the reaction mixture at 0 °C for 1-2 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Once the reaction is complete, transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with:

Ice-cold deionized water

Ice-cold 1 M HCl solution

Ice-cold saturated NaHCO₃ solution
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Ice-cold brine

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude petroselinyl methane sulfonate.

The product can be further purified by column chromatography on silica gel if necessary,

typically using a mixture of hexane and ethyl acetate as the eluent.

Synthesis Workflow

Reaction

Workup Purification

Petroselinyl Alcohol in DCM Reaction at 0 °C

Methanesulfonyl Chloride
+ Triethylamine

Aqueous Washes
(H₂O, HCl, NaHCO₃, Brine) Drying (MgSO₄) Solvent Evaporation Column Chromatography

(Optional) Petroselinyl Methane Sulfonate

Click to download full resolution via product page

Synthesis workflow for Petroselinyl Methane Sulfonate.

Characterization
Detailed experimental characterization data for petroselinyl methane sulfonate is not readily

available in the public domain. However, the spectral data for its close isomer, oleyl

methanesulfonate ((Z)-9-octadecen-1-yl methanesulfonate), provides a very good

approximation of the expected values. The key differences would be in the fine details of the

NMR spectra, particularly the chemical shifts of the olefinic protons and carbons.

Predicted and Comparative Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15548868/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-petroselinyl-methane-sulfonate-synthesis-and-characterization
https://www.benchchem.com/product/b15548868/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-petroselinyl-methane-sulfonate-synthesis-and-characterization
https://www.benchchem.com/product/b15548868/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-petroselinyl-methane-sulfonate-synthesis-and-characterization
https://www.benchchem.com/product/b15548868/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-petroselinyl-methane-sulfonate-synthesis-and-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique
Functional

Group/Proton/Carbon

Expected/Comparative

Chemical Shift or Frequency

¹H NMR -CH₃ (mesyl group) ~3.0 ppm (singlet)

-CH₂-O- (next to mesylate) ~4.2 ppm (triplet)

-CH=CH- (olefinic) ~5.4 ppm (multiplet)

-CH₂- (alkyl chain) 1.2-1.7 ppm (multiplet)

-CH₃ (terminal) ~0.9 ppm (triplet)

¹³C NMR -CH₃ (mesyl group) ~37 ppm

-CH₂-O- (next to mesylate) ~70 ppm

-CH=CH- (olefinic) ~130 ppm

-CH₂- (alkyl chain) 22-32 ppm

-CH₃ (terminal) ~14 ppm

FTIR (cm⁻¹) S=O stretch (asymmetric) ~1350 cm⁻¹

S=O stretch (symmetric) ~1175 cm⁻¹

C-O stretch ~970 cm⁻¹

C-H stretch (sp²) ~3005 cm⁻¹

C-H stretch (sp³) 2850-2960 cm⁻¹

Mass Spec. Molecular Ion [M]⁺ m/z 346.25

Fragmentation
Loss of SO₂CH₃ (m/z 79), loss

of OSO₂CH₃ (m/z 95)

Note: The comparative data for ¹³C NMR and FTIR is based on the available spectra for oleyl

methanesulfonate.[1]

Biological Activity and Signaling Pathways
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Specific studies on the biological activity of petroselinyl methane sulfonate have not been

reported. However, the broader class of alkyl methanesulfonates, particularly short-chain

derivatives like methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are well-

characterized as genotoxic agents.[2] They function as monofunctional alkylating agents,

capable of transferring their alkyl group to nucleophilic sites on DNA bases.

This alkylation can lead to DNA damage, including base mispairing, strand breaks, and

chromosomal aberrations, which can result in mutations and potentially carcinogenesis.[3][4][5]

The primary mechanism involves the Sₙ2 reaction of the alkyl methanesulfonate with the N7

position of guanine and the N3 position of adenine in DNA.

While the long alkyl chain of petroselinyl methane sulfonate may affect its solubility, cell

permeability, and overall bioavailability compared to its short-chain counterparts, the reactive

methanesulfonate ester group suggests a potential for similar DNA alkylating activity.

Therefore, it should be handled with appropriate safety precautions as a potential mutagen.

General DNA Alkylation Pathway

Reactants

Reaction

Products

Petroselinyl Methane Sulfonate
(R-OMs) SN2 Nucleophilic Attack

DNA Base
(e.g., Guanine)

Alkylated DNA
(e.g., N7-Petroselinylguanine)

Methanesulfonate Anion
(⁻OMs)
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Simplified pathway of DNA alkylation by an alkyl methanesulfonate.

Conclusion
Petroselinyl methane sulfonate is a valuable synthetic intermediate that can be reliably

synthesized from its corresponding alcohol. While specific experimental characterization and
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biological activity data are scarce, its properties can be reasonably predicted based on the

well-understood chemistry of alkyl methanesulfonates and the spectral data of its close

isomers. Researchers and drug development professionals should be aware of its potential as

a DNA alkylating agent and handle it with appropriate care. Further studies are warranted to

fully elucidate its unique properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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